Cas no 2171466-52-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid
• CAS No: 2171466-52-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6084721
• PubChem ID: 165811202
• Update Time: 2025-10-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid
• 2171466-52-5
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hex-5-enoic acid
• EN300-1500784

• Inchi： 1S/C27H32N2O5/c1-3-5-15-24(26(31)32)29-25(30)18(10-4-2)16-28-27(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h3,6-9,11-14,18,23-24H,1,4-5,10,15-17H2,2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VUIAIKCTSKTMDN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CCC=C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid (CAS No. 2171466-52-5) and Its Emerging Applications in Chemical Biology

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid, identified by the CAS number 2171466-52-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, combines a hex-5-enoic acid moiety with a fluorinated amino acid derivative, making it a promising candidate for various biochemical applications. The presence of a fluoren-9-ylmethylcarbonyl group and an extended pentanamido side chain contributes to its unique physicochemical properties, which are leveraged in drug design and molecular recognition studies.

The compound’s structural framework is meticulously crafted to facilitate interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules with unprecedented accuracy. This has positioned 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid as a key intermediate in the development of novel therapeutic agents targeting neurological disorders, inflammation, and cancer.

In the realm of drug discovery, the fluoren-9-ylmethylcarbonyl moiety serves as an excellent handle for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and metabolic stability. The hex-5-enoic acid backbone, on the other hand, introduces conformational flexibility, which is essential for achieving high binding specificity. These features have been exploited in recent studies aiming to develop small-molecule modulators of protein-protein interactions (PPIs), a class of targets that remain challenging to address with traditional small-molecule drugs.

One of the most compelling aspects of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid is its potential as a scaffold for structure-based drug design. High-resolution crystal structures of protein complexes have revealed that this compound can adopt multiple conformations, enabling it to fit into narrow binding pockets with high affinity. Such conformational adaptability is particularly valuable when designing drugs for allosteric sites or when targeting proteins with dynamic structures.

Recent publications highlight the use of this compound in fragment-based drug discovery (FBDD) campaigns. By employing biophysical techniques such as NMR spectroscopy and X-ray crystallography, researchers have been able to identify low-affinity fragments that can be optimized into potent lead compounds. The fluoren-9-ylmethylcarbonyl group has been shown to enhance fragment binding through favorable hydrophobic interactions and pi-stacking effects, making it an ideal feature for medicinal chemists to exploit.

The compound’s versatility extends beyond its role as a drug discovery scaffold. It has also been employed in the development of probes for biochemical assays, allowing researchers to investigate enzyme mechanisms and substrate recognition with high precision. For instance, derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid have been used to study the activity of proteases and kinases, two families of enzymes that are central to many pathological processes.

The synthesis of this compound presents a formidable challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce high-purity samples on a laboratory scale. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate molecular framework efficiently. These synthetic strategies not only improve yield but also enhance scalability, which is crucial for industrial applications.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-5-enoic acid (CAS No. 2171466-52-5) represents a significant advancement in the field of chemical biology. Its unique structural features make it an invaluable tool for drug discovery and biochemical research, offering new opportunities for therapeutic intervention across multiple disease areas. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.